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Compound of Interest

Compound Name: Profiuthrin

cat. No.: B131629

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthetic pyrethroid insecticide,
Profluthrin. It covers its chemical identity, physicochemical properties, synthesis, mechanism
of action, and efficacy, with a focus on providing detailed information for research and
development purposes.

Chemical Identity and Properties

Profluthrin is a broad-spectrum insecticide known for its high efficacy against various pests,
particularly fabric and sanitary pests, through vapor action.[1][2][3]

IUPAC Name and Chemical Identifiers

The systematic name for Profluthrin according to the International Union of Pure and Applied
Chemistry (IUPAC) nomenclature, accounting for its stereoisomerism, is 2,3,5,6-tetrafluoro-4-
methylbenzyl (1RS,3RS;1RS,3SR)-2,2-dimethyl-3-[(EZ)-prop-1-enyl]cyclopropanecarboxylate.
[2][3][4] Another accepted IUPAC Preferred IUPAC Name (PIN) is (2,3,5,6-tetrafluoro-4-
methylphenyl)methyl (1=,3=)-2,2-dimethyl-3-[1(=)-prop-1-en-1-yl]cyclopropane-1-carboxylate.
[4]

Profluthrin has two chiral centers, leading to four stereocisomers.[2] Commercially, it is
available as a mixture of these isomers.[2]
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Identifier Value
2,3,5,6-tetrafluoro-4-methylbenzyl

IUPAC Name (1RS,3RS;1RS,3SR)-2,2-dimethyl-3-[(EZ)-prop-
1-enyl]cyclopropanecarboxylate[2][3][4]
(2,3,5,6-tetrafluoro-4-methylphenyl)methyl 2,2-

CAS Name dimethyl-3-(1-propen-1-
yl)cyclopropanecarboxylate[2][4]

CAS Number 223419-20-3[1][2][4]

Molecular Formula

C17H1sF202[1][2][4]

Molecular Weight 330.32 g/mol [1][5]

AGMMRUPNXPWLGF-UHFFFAOYSA-N[1][2]
InChl Key

[4]

Fairytale, 4-Methyl-2,3,5,6-tetrafluorobenzyl 2,2-
Synonyms dimethyl-3-(1-

propenyl)cyclopropanecarboxylate[1]

Physicochemical Properties

Property

Value

Source

Physical State

Clear yellow liquid with a

characteristic odour

[1]

Melting Point 25°C [1]
Flashpoint 158 °C [1]
Density 1.19 g/mL [1]

Water Solubility

0.16 mg/L (at 20 °C, pH 7)

[1]

Organic Solvent Solubility

Miscible with ethanol

[1]

Log P (Octanol-Water Partition

Coefficient)

5.9

[1]
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Synthesis of Profluthrin

The commercial synthesis of Profluthrin is achieved through the esterification of (2,3,5,6-
tetrafluoro-4-methylphenyl)methanol with 2,2-dimethyl-3-(1-propenyl)cyclopropanecarboxylic
acid.[2] This reaction is typically facilitated by the use of acid chlorides or other coupling agents
to ensure a high yield and purity of the final product.[2]
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Commercial Synthesis of Profluthrin.

Mechanism of Action

As a pyrethroid insecticide, Profluthrin targets the nervous system of insects.[2] Its mode of
action involves the disruption of voltage-gated sodium channels, which are crucial for the
propagation of nerve impulses.[6] Profluthrin binds to the a-subunit of these channels,
preventing their inactivation and slowing their deactivation. This leads to a prolonged influx of
sodium ions, causing persistent membrane depolarization, which results in paralysis and
ultimately the death of the insect.[6]
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Mechanism of Action of Profluthrin.

Efficacy Data

Profluthrin has demonstrated high efficacy against a variety of insect pests, often
outperforming older pyrethroids. Its effectiveness is particularly notable in its vapor action.
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Dosage/Condit
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one-fourth the

dose

Experimental Protocols

Detailed experimental protocols for the efficacy testing of Profluthrin can be adapted from
standardized methods for household insecticides. Below are representative methodologies for
assessing vapor action and knockdown effects.

Vapor Action Efficacy Against Fabric Pests (Small-Space
Test)

Objective: To determine the lethal efficacy of Profluthrin vapor against the larvae of fabric
pests in a confined space.

Materials:

1 L glass cups or similar containers

Filter paper

Profluthrin solution of known concentration

Larvae of target insects (e.g., Tineola bisselliella)

Controlled environment chamber (25+£2°C, 60+10% RH)

Procedure:

A specified amount of Profluthrin solution is applied to a filter paper and allowed to dry.

The treated filter paper is placed at the bottom of the 1 L container.

A set number of insect larvae (e.g., 20) are introduced into the container, ensuring they do
not come into direct contact with the treated paper.

The container is sealed to allow the Profluthrin to vaporize.
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» A control group with an untreated filter paper is run in parallel.
o Mortality is assessed at predetermined time intervals (e.qg., 24, 48, 72 hours).

o The lethal time for 50% of the population (LTso) is calculated.

Knockdown Efficacy Against Mosquitoes (Glass
Chamber Test)

Objective: To evaluate the knockdown speed and efficacy of Profluthrin against adult
mosquitoes.

Materials:

Glass chamber of a specified volume (e.g., 0.34 m3)

Atomizer or vaporizer for insecticide application

Profluthrin formulation

Adult mosquitoes of a target species (e.g., Aedes aegypti)

Controlled environment room (27+2°C, 60+10% RH)

Procedure:

A known quantity of Profluthrin formulation is introduced into the glass chamber using an
atomizer to ensure even distribution.

» A specified number of adult mosquitoes (e.g., 50) are released into the chamber.

e The number of knocked-down (immobile) mosquitoes is recorded at regular intervals (e.qg.,
every minute) for a set duration (e.g., 30 minutes).

e Acontrol group is exposed to the formulation's solvent without the active ingredient.

¢ The time required to knock down 50% (KTso0) and 95% (KTes) of the mosquito population is
determined.
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General Workflow for Efficacy Testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Profluthrin | CymitQuimica [cymitquimica.com]

2. Profluthrin (Ref: S-1840) [sitem.herts.ac.uk]

3. Profluthrin (Profluthrine, 2,3,5,6-tetrafluoro-4-methylbenzyl-2,2-dimethyl-3-prop-1-
enylcyclopropanecarboxylate) C17H18F402, CAS#223419-20-3 [kangmei.com]

4. bepcepesticidecompendium.org [bepepesticidecompendium.org]

5. Profluthrin | C17H18F402 | CID 20056436 - PubChem [pubchem.ncbi.nlm.nih.gov]

6. Voltage-gated sodium channels as targets for pyrethroid insecticides - PMC
[pmc.ncbi.nlm.nih.gov]

7. sumitomo-chem.co.jp [sumitomo-chem.co.jp]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b131629?utm_src=pdf-body-img
https://www.benchchem.com/product/b131629?utm_src=pdf-custom-synthesis
https://cymitquimica.com/products/04-C16340600/223419-20-3/profluthrin/
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/2563.htm
http://www.kangmei.com/profluthrin.html
http://www.kangmei.com/profluthrin.html
http://www.bcpcpesticidecompendium.org/profluthrin.html
https://pubchem.ncbi.nlm.nih.gov/compound/Profluthrin
https://pmc.ncbi.nlm.nih.gov/articles/PMC5599462/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5599462/
https://www.sumitomo-chem.co.jp/english/rd/report/files/docs/02_fairytale_e.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b131629?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» To cite this document: BenchChem. [Profluthrin: A Technical Guide]. BenchChem, [2025].
[Online PDF]. Available at: [https://www.benchchem.com/product/b131629#iupac-name-for-
profluthrin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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